Cas no 5555-32-8 (N-(cyanomethyl)-4-nitrobenzamide)

• Product Name: N-(cyanomethyl)-4-nitrobenzamide
• CAS No: 5555-32-8
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 3066980
• PubChem ID: 3113348
• Update Time: 2025-07-22

N-(cyanomethyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-4-nitrobenzamide
• F79853
• Oprea1_484296
• SCHEMBL10612632
• XSCPWDNADRIBGV-UHFFFAOYSA-N
• STK048417
• SR-01000357373-1
• CS-0453584
• Oprea1_326288
• 5555-32-8
• AKOS000671371
• N-Cyanomethyl-4-nitrobenzamide
• SR-01000357373

• Inchi： 1S/C9H7N3O3/c10-5-6-11-9(13)7-1-3-8(4-2-7)12(14)15/h1-4H,6H2,(H,11,13)
• InChI Key： XSCPWDNADRIBGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCC#N

Computed Properties

• Exact Mass: 205.04874109Da
• Monoisotopic Mass: 205.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(cyanomethyl)-4-nitrobenzamide

Introduction to N-(cyanomethyl)-4-nitrobenzamide (CAS No. 5555-32-8)

N-(cyanomethyl)-4-nitrobenzamide (CAS No. 5555-32-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of N-(cyanomethyl)-4-nitrobenzamide consists of a benzamide core substituted with a cyanomethyl group at the nitrogen position and a nitro group at the para position of the benzene ring. This specific arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry and drug design.

In recent years, N-(cyanomethyl)-4-nitrobenzamide has been extensively studied for its potential applications in medicinal chemistry. Researchers have been particularly interested in its role as a precursor for the synthesis of more complex molecules with enhanced pharmacological properties. The presence of both the cyanomethyl and nitro functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of N-(cyanomethyl)-4-nitrobenzamide is its utility in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, such as enzymes and receptors, thereby modulating cellular processes. The compound's ability to serve as a scaffold for such inhibitors has been explored in several cutting-edge research projects aimed at addressing critical unmet medical needs.

Recent advancements in computational chemistry have further highlighted the significance of N-(cyanomethyl)-4-nitrobenzamide in drug discovery. Molecular modeling studies have demonstrated that this compound can effectively bind to various protein targets, suggesting its potential as a lead compound for novel therapeutics. These studies not only provide insights into the structural requirements for effective binding but also offer guidance for optimizing the compound's pharmacokinetic properties.

The synthesis of N-(cyanomethyl)-4-nitrobenzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

In addition to its role in drug development, N-(cyanomethyl)-4-nitrobenzamide has found applications in biochemical research. It serves as a valuable tool for studying enzyme mechanisms and exploring new pathways for metabolic regulation. The compound's reactivity with various biomolecules has provided researchers with insights into fundamental biological processes, contributing to our understanding of disease pathogenesis.

The safety profile of N-(cyanomethyl)-4-nitrobenzamide is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its potential hazards and establish safe handling protocols. These studies have confirmed that when used appropriately, the compound exhibits low toxicity and minimal environmental impact.

The future prospects for N-(cyanomethyl)-4-nitrobenzamide are promising, with ongoing research aimed at expanding its applications across multiple domains. Innovations in synthetic chemistry and drug design are expected to unlock new possibilities for this versatile compound, further solidifying its importance in the chemical and pharmaceutical industries.